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Compound Name: Celangulatin D

Cat. No.: B12380165

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celangulatin D is a naturally occurring sesquiterpene polyol ester, a class of complex chemical
compounds known for their diverse biological activities. Isolated from the root bark of Celastrus
angulatus, this molecule has garnered interest for its potent insecticidal properties. This
technical guide provides a comprehensive overview of the known physical and chemical
characteristics of Celangulatin D, its primary biological activity, and the experimental
methodologies employed in its study. While the potential for anti-tumor activity has been
suggested, current scientific literature lacks specific studies on this aspect.

Physical and Chemical Properties

The physical and chemical properties of Celangulatin D are summarized in the table below.
These data are crucial for its handling, formulation, and further investigation in drug discovery

and development.
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Property Value Source
Molecular Formula C31H36015 [1]
Molecular Weight 648.61 g/mol [1]
Appearance Solid at room temperature [1]
CAS Number 1000784-45-1 [1]
. Soluble in DMSO. May also be
Solubility ) [1]
soluble in ethanol and DMF.

Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

ydrog p 15 [1]
Count
Rotatable Bond Count 13 [1]

Note: Specific quantitative data for melting point, optical rotation, and detailed solubility in

various solvents are not available in the cited literature.

Spectral Data

The structure of Celangulatin D was elucidated primarily through mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy.[2]

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass and molecular formula of the compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are instrumental in

determining the carbon-hydrogen framework and the stereochemistry of the molecule. While

the primary literature confirms the use of these techniques for structure elucidation, the

detailed spectral data is not publicly available.

Biological Activity: Insecticidal Properties

Celangulatin D has demonstrated notable insecticidal activity against the armyworm,

Mythimna separata.[2]
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Experimental Protocol: Insecticidal Bioassay (General
Protocol)

The following is a generalized protocol for assessing the insecticidal activity of a compound like
Celangulatin D against Mythimna separata, based on common practices in the field. The
specific parameters for Celangulatin D are not detailed in the available literature.

o Test Organism: Larvae of Mythimna separata.

e Compound Preparation: Celangulatin D is dissolved in a suitable solvent (e.g., acetone or
DMSO) to create a stock solution, which is then serially diluted to obtain a range of test
concentrations.

e Application Method:

o Leaf-dip method: Fresh leaves (e.g., corn or wheat) are dipped into the test solutions for a
set period, then allowed to air dry.

o Topical application: A precise volume of the test solution is applied directly to the dorsal
thorax of the larvae using a micro-applicator.

o Bioassay:
o Treated leaves are placed in a petri dish or a suitable container with the test larvae.

o For topical application, treated larvae are placed in a container with an untreated food
source.

o A control group is treated with the solvent only.
» Observation: Mortality is recorded at specified time intervals (e.g., 24, 48, and 72 hours).

o Data Analysis: The lethal dose 50 (LDso) or lethal concentration 50 (LCso) is calculated using
probit analysis to determine the potency of the compound.

Experimental Methodologies
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Isolation of Celangulatin D: Bioassay-Guided
Fractionation

Celangulatin D is isolated from the root bark of Celastrus angulatus using a technique called
bioassay-guided fractionation. This method involves a systematic separation of the plant
extract into various fractions, with each fraction being tested for its biological activity (in this
case, insecticidal activity). The most active fractions are then subjected to further separation

until a pure, active compound is isolated.
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Bioassay-Guided Fractionation Workflow

Root Bark of Celastrus angulatus

Extraction with Toluene

y

Crude Toluene Extract

Insecticidal Bioassay

ctive

Column Chromatography (Silica Gel)

y

Fractions

Insecticidal Bioassay on Fractions

Most Active

Active Fraction

l

High-Performance Liquid Chromatography (HPLC)

Celangulatin D

Click to download full resolution via product page

A generalized workflow for the isolation of Celangulatin D.
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Potential Anti-Tumor Activity and Signaling
Pathways

While some commercial suppliers suggest that Celangulatin D can be used for anti-tumor
research, there is currently no specific scientific literature available that investigates or confirms
this activity.[1] Consequently, the signaling pathways affected by Celangulatin D in cancer
cells have not been elucidated.

For illustrative purposes, a diagram of the PI3K/Akt/mTOR signaling pathway is provided
below. This is a critical pathway in many cancers and is a common target for natural product-
based drug discovery. It is important to note that this is a representative diagram and does not
imply a known interaction with Celangulatin D.
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Representative PI3K/Akt/mTOR Signaling Pathway
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A simplified diagram of the PISK/Akt/mTOR signaling pathway.

Future research is required to determine if Celangulatin D possesses anti-tumor properties
and to identify its molecular targets and mechanism of action.
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Conclusion

Celangulatin D is a sesquiterpene polyol ester with well-documented insecticidal activity. Its
physical and chemical properties have been partially characterized, providing a foundation for
further research. While its potential as an anti-tumor agent is an intriguing possibility, this
remains an unexplored area of investigation. This technical guide serves as a summary of the
current knowledge on Celangulatin D and highlights the need for further studies to fully
elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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